5-[(4-ethoxyphenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)-2-furamide

• IUPAC Name: 5-[(4-ethoxyphenoxy)methyl]-N-(oxolan-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H23NO5/c1-2-22-14-5-7-15(8-6-14)24-13-17-9-10-18(25-17)19(21)20-12-16-4-3-11-23-16/h5-10,16H,2-4,11-13H2,1H3,(H,20,21)
• InChI Key: HRYHSNYMCTYUOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NCC3CCCO3
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol

Description

5-[(4-ethoxyphenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "EFMF" and belongs to the class of furan derivatives. EFMF has shown promising results in various studies, making it a subject of interest for researchers in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Molecular Docking for Alzheimer's Disease

A study by Hussain et al. (2016) detailed the synthesis of a series of benzamides, including compounds structurally similar to "5-[(4-ethoxyphenoxy)methyl]-N-(tetrahydro-2-furanylmethyl)-2-furamide," as potential therapeutic agents for Alzheimer’s disease. These compounds were evaluated for their enzyme inhibition activity against butyrylcholinesterase, a target for Alzheimer's disease therapy, showing that specific derivatives exhibited excellent inhibitory potential, hinting at their use in treating neurodegenerative disorders (Hussain et al., 2016).

Antiprotozoal Activity

Das and Boykin (1977) synthesized derivatives of furans, including compounds with structural motifs related to the query compound, which were tested for their antiprotozoal activity. This research demonstrated the potential of these compounds in treating diseases caused by protozoan parasites, such as Trypanosoma rhodesiense, highlighting their significance in developing new therapeutic agents (Das & Boykin, 1977).

Dye-Sensitized Solar Cells

Kim et al. (2011) investigated phenothiazine derivatives with furan as a conjugated linker, including structures analogous to the query compound, for their use in dye-sensitized solar cells. The study found that derivatives with furan linkers exhibited improved solar energy-to-electricity conversion efficiency, demonstrating the compound's potential application in renewable energy technologies (Kim et al., 2011).